2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide

• IUPAC Name: 2-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy]-N-tert-butylacetamide
• InChI: InChI=1S/C13H24N6O2/c1-13(2,3)17-9(20)8-21-12-15-10(18(4)5)14-11(16-12)19(6)7/h8H2,1-7H3,(H,17,20)
• InChI Key: DYQNLHVUJBWTRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)COC1=NC(=NC(=N1)N(C)C)N(C)C
• Molecular Formula: C13H24N6O2
• Molecular Weight: 296.37 g/mol

Description

2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide, also known as BTA, is a chemical compound that has gained significant attention in the scientific community due to its potential as a research tool. BTA is a versatile compound that can be used in a variety of applications, including as a catalyst, a reagent, and a ligand for metal complexes.

Scientific Research Applications

2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide has been used in a variety of scientific research applications, including as a catalyst for organic reactions, a reagent for the synthesis of complex organic molecules, and a ligand for metal complexes. 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide has also been used in the development of new materials, such as polymers and nanoparticles.

Mechanism of Action

The mechanism of action of 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide is not fully understood, but it is believed to act as a nucleophile in organic reactions and as a chelating agent in metal complexes. 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide has also been shown to form stable complexes with metal ions, which can be used in catalysis and other applications.
Biochemical and Physiological Effects
2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide has not been extensively studied for its biochemical and physiological effects, but it has been shown to be non-toxic and biocompatible. 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide has been used in the development of new drug delivery systems and as a fluorescent probe for imaging biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide in lab experiments is its versatility and ease of use. 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide can be easily synthesized and purified, making it a cost-effective research tool. However, one limitation of using 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide is that it can be difficult to control the selectivity of reactions, which can lead to unwanted side products.

Future Directions

There are many future directions for research on 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide, including the development of new synthetic methods, the exploration of its potential as a drug delivery system, and the investigation of its biological and physiological effects. 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide could also be used in the development of new materials and as a tool for imaging biological systems. Further research on 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide could lead to new discoveries and advancements in a variety of fields.
In conclusion, 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide is a versatile and valuable research tool that has a wide range of applications in the scientific community. Its ease of use and cost-effectiveness make it an attractive option for researchers, and its potential for future research is vast. With further investigation and development, 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide could lead to new discoveries and advancements in a variety of fields.

Synthesis Methods

The synthesis of 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide involves the reaction of tert-butylamine with 4,6-bis(dimethylamino)-1,3,5-triazine in the presence of acetic anhydride. The resulting product is then purified through recrystallization to obtain 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide in a high yield and purity. This method has been widely used in the synthesis of 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide and has been optimized to produce 2-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]oxy}-N-(tert-butyl)acetamide on a large scale.